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Compound of Interest

Compound Name: Aureomycin

CAS No.: 57-62-5; 64-72-2

Cat. No.: B16041499

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacokinetics and

bioavailability of orally administered Aureomycin (chlortetracycline). The information is

compiled from various studies and is intended to serve as a valuable resource for professionals

in drug development and veterinary medicine.

Introduction
Aureomycin, the first identified tetracycline antibiotic, is a broad-spectrum antimicrobial agent

used in veterinary medicine to treat and control a range of bacterial infections.[1] Its efficacy is

intrinsically linked to its pharmacokinetic profile, which governs the concentration of the drug

that reaches the site of infection. Understanding the absorption, distribution, metabolism, and

excretion (ADME) of oral Aureomycin is therefore critical for optimizing dosing regimens and

ensuring therapeutic success.
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Pharmacokinetic Parameters of Oral Aureomycin
The pharmacokinetic parameters of chlortetracycline exhibit considerable variability depending

on the animal species, dosage, and whether the animal was fed or fasted. The following tables

summarize key pharmacokinetic data from various studies.

Table 1: Pharmacokinetic Parameters of Oral
Chlortetracycline in Cattle

Dose
(mg/k
g/day
)

Cmax
(ng/m
L)

Tmax
(h)

t½ (h)
Vd/F
(L/kg)

Cl/F
(L/kg/
h)

Bioav
ailabil
ity (F)

Speci
es

Feedi
ng
Statu
s

Refer
ence

4.4,

11, or

22

4.5

(dose-

normal

ized)

23.3 16.2 40.9 1.8

Not

Deter

mined

Holstei

n

Steers

Fed [2]

Table 2: Pharmacokinetic Parameters of Oral
Chlortetracycline in Sheep

Dose
(mg/h
ead/d
ay)

Cmax
(ng/m
L)

Tmax
(h)

t½ (h)
Vd/F
(L/kg)

Cl/F
(L/kg/
h)

Bioav
ailabil
ity (F)

Speci
es

Feedi
ng
Statu
s

Refer
ence

80 20.0

Not

Report

ed

18

Not

Report

ed

Not

Report

ed

Not

Deter

mined

Ewes

Not

Specifi

ed

[3]

500 101

Not

Report

ed

20

Not

Report

ed

Not

Report

ed

Not

Deter

mined

Ewes

Not

Specifi

ed

[3]

Table 3: Pharmacokinetic Parameters of Oral
Chlortetracycline in Swine
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Dose
(mg/k
g)

Cmax
(µg/m
L)

Tmax
(h)

t½ (h)
Vd/F
(L/kg)

Cl/F
(L/kg/
h)

Bioav
ailabil
ity (F)
(%)

Speci
es

Feedi
ng
Statu
s

Refer
ence

33

Not

Report

ed

Not

Report

ed

Not

Report

ed

0.967

±

0.210

0.165

±

0.055

19.12

± 8.3
Pigs Fasted [4]

33

Not

Report

ed

Not

Report

ed

Not

Report

ed

1.39 ±

0.31

0.307

±

0.053

17.88

± 5.3
Pigs Fed [4]

40

Not

Report

ed

Not

Report

ed

Not

Report

ed

0.7

Not

Report

ed

11 Pigs Fasted [5]

40

Not

Report

ed

Not

Report

ed

Not

Report

ed

0.7

Not

Report

ed

6 Pigs Fed [5]

Table 4: Pharmacokinetic Parameters of Oral
Chlortetracycline in Chickens

Dose
(mg/k
g)

Cmax
(µg/m
L)

Tmax
(h)

t½ (h)
Vd/F
(L/kg)

Cl/F
(L/kg/
h)

Bioav
ailabil
ity (F)
(%)

Speci
es

Feedi
ng
Statu
s

Refer
ence

10

Not

Report

ed

Not

Report

ed

Not

Report

ed

Not

Report

ed

Not

Report

ed

30.54

± 6.99

Broiler

Chicke

ns

Not

Specifi

ed

[6][7]

25

Not

Report

ed

Not

Report

ed

Not

Report

ed

Not

Report

ed

Not

Report

ed

Not

Deter

mined

Chicke

ns

Not

Specifi

ed

[8]

Factors Affecting Oral Bioavailability
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The oral bioavailability of Aureomycin is generally low and can be influenced by several

factors:

Food Effect: The presence of food in the gastrointestinal tract can decrease the absorption of

chlortetracycline. In swine, the bioavailability was observed to be lower in fed versus fasted

animals.[4][5]

Co-administration with Divalent and Trivalent Cations: Chlortetracycline can chelate with

metal ions such as calcium, magnesium, aluminum, and iron, forming insoluble complexes

that are poorly absorbed.[9] This is a significant consideration, as animal feed and water can

be rich in these minerals.

Citric Acid: Co-administration of citric acid has been shown to increase the mean serum

concentration and the fraction of the absorbed dose of chlortetracycline in chickens.[8]

Species-Specific Differences: The anatomy and physiology of the gastrointestinal tract vary

among species, leading to differences in drug absorption.[10]

Experimental Protocols
The following sections outline the general methodologies employed in the pharmacokinetic

studies of oral Aureomycin.

Animal Studies
Species and Housing: Studies have been conducted in various species, including cattle,

sheep, swine, and chickens. Animals are typically housed in conditions that allow for

controlled administration of the drug and collection of samples.

Dosing: Chlortetracycline is administered orally, often as a drench, in capsules, or mixed with

feed. Doses are calculated based on the body weight of the animal. For studies investigating

the effect of food, animals are either fasted for a specified period or allowed ad libitum

access to feed.[4]

Blood Sampling: Blood samples are collected at predetermined time points before and after

drug administration. Samples are typically drawn from the jugular vein or other accessible
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vessels.[2][3] The sampling schedule is designed to capture the absorption, distribution, and

elimination phases of the drug.

Sample Preparation and Analysis
Plasma/Serum Separation: Blood samples are centrifuged to separate plasma or serum,

which is then stored frozen until analysis.

Extraction: Chlortetracycline is extracted from the plasma or serum using techniques such as

protein precipitation with acetonitrile or solid-phase extraction (SPE).[2][11]

Analytical Method: The concentration of chlortetracycline in the extracted samples is

quantified using high-performance liquid chromatography (HPLC) coupled with tandem mass

spectrometry (LC-MS/MS).[2][11] This method provides high sensitivity and selectivity for the

detection of the drug and its metabolites.

Mechanism of Action and Metabolism
Mechanism of Action
Chlortetracycline exerts its bacteriostatic effect by inhibiting protein synthesis in bacteria. It

binds to the 30S ribosomal subunit, which prevents the attachment of aminoacyl-tRNA to the

ribosomal acceptor (A) site.[9] This action effectively halts the elongation of the polypeptide

chain, thereby inhibiting bacterial growth.
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Caption: Mechanism of Aureomycin action on the bacterial ribosome.

Metabolism
Chlortetracycline is not extensively metabolized in the body.[12] However, some degradation

pathways have been proposed, which involve dechlorination and dehydration of the parent

molecule.
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Caption: Proposed degradation pathway of Chlortetracycline.

Experimental Workflow Visualization
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The following diagram illustrates a typical workflow for a pharmacokinetic study of oral

Aureomycin.
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Caption: Workflow for an oral Aureomycin pharmacokinetic study.

Conclusion
The pharmacokinetics of oral Aureomycin are complex and influenced by a multitude of

factors. This guide provides a consolidated resource of quantitative data, experimental

methodologies, and key biological processes related to this important veterinary antibiotic. A

thorough understanding of these principles is essential for the rational design of dosing

schedules that maximize therapeutic outcomes while minimizing the potential for adverse

effects and the development of antimicrobial resistance. Further research is warranted to fully

elucidate the absolute bioavailability in different species and to establish clear pharmacokinetic-

pharmacodynamic relationships.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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